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Compound of Interest

Compound Name: Gly-Gly-Gly-PEG2-azide

Cat. No.: B15137965 Get Quote

Chemical Identity and Structure
Gly-Gly-Gly-PEG2-azide is a heterobifunctional linker molecule designed for use in

bioconjugation, most notably in the development of Antibody-Drug Conjugates (ADCs). Its

structure consists of three key components: a tri-glycine (Gly-Gly-Gly) peptide, a polyethylene

glycol (PEG) spacer of two units, and a terminal azide group.

The tri-glycine motif provides a flexible and hydrophilic spacer arm. The PEG2 moiety further

enhances aqueous solubility and can reduce steric hindrance during conjugation reactions.[1]

The terminal azide group is a versatile functional handle for "click chemistry," specifically for

copper-catalyzed or strain-promoted alkyne-azide cycloaddition reactions, enabling the

covalent attachment to molecules bearing an alkyne group.[1]

A diagram illustrating the functional components of Gly-Gly-Gly-PEG2-azide is presented

below.
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Caption: Functional components of Gly-Gly-Gly-PEG2-azide.

Physicochemical Properties
The available quantitative and qualitative data for Gly-Gly-Gly-PEG2-azide are summarized in

the tables below.

Table 1: General Properties

Property Value Source

CAS Number 2222277-20-3 [2]

Chemical Name Gly-Gly-Gly-PEG2-azide [2]

Synonym

2-Amino-N-(14-azido-2,5-

dioxo-9,12-dioxa-3,6-

diazatetradecyl)acetamide

[2]

Appearance White to off-white solid [3]

Table 2: Molecular Properties

Property Value Source

Molecular Formula C12H23N7O5 [2]

Molecular Weight 345.36 g/mol [2]

Purity >96% [4]

Table 3: Solubility

Solvent Observation Source

DMSO Soluble [3]
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Note: Detailed physicochemical properties such as melting point, boiling point, pKa, and

spectroscopic data (NMR, IR, Mass Spectrometry) are not publicly available in the reviewed

literature. Purity is often stated by suppliers as determined by NMR, but the spectral data itself

is not provided.

Applications in Drug Development
The primary application of Gly-Gly-Gly-PEG2-azide is as a linker in the construction of ADCs.

[3] ADCs are a class of targeted therapeutics that utilize a monoclonal antibody to deliver a

potent cytotoxic agent specifically to cancer cells. The linker plays a crucial role in the stability,

solubility, and release of the payload.

The workflow for synthesizing an ADC using Gly-Gly-Gly-PEG2-azide typically involves a

multi-step process, as depicted in the diagram below.
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Caption: General workflow for ADC synthesis.
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or specific use of CAS

2222277-20-3 are not readily available. However, a general protocol for the conjugation of an

azide-containing linker to an alkyne-modified antibody can be outlined as follows. This protocol

is illustrative and would require optimization for specific antibodies and payloads.

General Protocol for ADC Synthesis via Click Chemistry:

Antibody Modification: Introduce an alkyne group onto the antibody. This can be achieved

through various methods, such as the modification of lysine or cysteine residues with an

alkyne-containing reagent. Purify the modified antibody to remove excess reagents.

Linker-Payload Conjugation: In a separate reaction, conjugate Gly-Gly-Gly-PEG2-azide to

the cytotoxic payload. The nature of this reaction depends on the functional groups available

on the payload.

Click Reaction:

Dissolve the alkyne-modified antibody in a suitable buffer (e.g., phosphate-buffered saline,

pH 7.4).

Add the azide-linker-payload construct to the antibody solution.

For a copper-catalyzed reaction, prepare a solution of a copper(I) source (e.g., copper(II)

sulfate with a reducing agent like sodium ascorbate) and a stabilizing ligand (e.g., THPTA).

Add this catalyst solution to the antibody/linker-payload mixture.

Allow the reaction to proceed at room temperature or 37°C for a specified time (typically 1-

24 hours).

Purification: Purify the resulting ADC to remove unreacted components, catalyst, and excess

linker-payload. This is often achieved using chromatography techniques such as size-

exclusion chromatography (SEC) or protein A affinity chromatography.

Characterization: Characterize the purified ADC to determine the drug-to-antibody ratio

(DAR), purity, and integrity using techniques like hydrophobic interaction chromatography
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(HIC), mass spectrometry, and SDS-PAGE.

Mechanism of Action in an ADC Context
While Gly-Gly-Gly-PEG2-azide itself is not biologically active, its role as a linker is critical to

the mechanism of action of the resulting ADC. The conceptual pathway is illustrated below.
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Caption: Conceptual mechanism of action for an ADC.
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The tri-glycine portion of the linker is designed to be susceptible to cleavage by lysosomal

proteases. After the ADC binds to its target antigen on a cancer cell and is internalized, it is

trafficked to the lysosome. Inside the lysosome, proteases can cleave the peptide bond of the

tri-glycine sequence, releasing the cytotoxic payload to exert its cell-killing effect.

ADME and Toxicology
There is no publicly available data on the absorption, distribution, metabolism, excretion

(ADME), or toxicology of Gly-Gly-Gly-PEG2-azide. As a component of an ADC, its

pharmacokinetic and toxicological properties would be intrinsically linked to the overall

properties of the conjugate. The PEG component is generally expected to improve the

pharmacokinetic profile of the ADC.

Storage and Handling
For long-term stability, Gly-Gly-Gly-PEG2-azide should be stored at -20°C.[3] It is

recommended to handle the solid compound in a controlled environment to avoid moisture

absorption.

Disclaimer: This document is intended for informational purposes for a research audience. The

information is based on publicly available data from chemical suppliers and may not have been

independently verified or peer-reviewed. Researchers should conduct their own validation and

optimization for any intended application.
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To cite this document: BenchChem. [CAS number 2222277-20-3 properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15137965#cas-
number-2222277-20-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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